Cas no 2167549-21-3 (Ethyl 2-amino-3-hydroxy-6-nitrobenzoate)

• Product Name: Ethyl 2-amino-3-hydroxy-6-nitrobenzoate
• CAS No: 2167549-21-3
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 5655504
• PubChem ID: 165889058
• Update Time: 2025-05-20

Ethyl 2-amino-3-hydroxy-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27733297
• ethyl 2-amino-3-hydroxy-6-nitrobenzoate
• 2167549-21-3
• Ethyl 2-amino-3-hydroxy-6-nitrobenzoate

• Inchi： 1S/C9H10N2O5/c1-2-16-9(13)7-5(11(14)15)3-4-6(12)8(7)10/h3-4,12H,2,10H2,1H3
• InChI Key： SCMOFJWLCROXBP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=C(C=1N)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 226.05897142g/mol
• Monoisotopic Mass: 226.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Additional information on Ethyl 2-amino-3-hydroxy-6-nitrobenzoate

Ethyl 2-amino-3-hydroxy-6-nitrobenzoate (CAS No. 2167549-21-3): A Comprehensive Overview

Ethyl 2-amino-3-hydroxy-6-nitrobenzoate (CAS No. 2167549-21-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of Ethyl 2-amino-3-hydroxy-6-nitrobenzoate consists of a benzoate core substituted with an amino group at the 2-position, a hydroxyl group at the 3-position, and a nitro group at the 6-position. This arrangement confers upon it distinct chemical reactivity and potential biological activity. The presence of multiple functional groups makes it a versatile intermediate in organic synthesis, enabling modifications that can tailor its properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in Ethyl 2-amino-3-hydroxy-6-nitrobenzoate can be reduced to an amine, which can alter the compound's biological profile. This transformation is particularly relevant in drug discovery, where such modifications can lead to the identification of new active ingredients with improved efficacy and reduced toxicity.

One of the most compelling aspects of Ethyl 2-amino-3-hydroxy-6-nitrobenzoate is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological properties. For instance, derivatives of this compound have shown promise in preclinical studies as potential inhibitors of various enzymes involved in inflammatory pathways. These findings underscore the importance of Ethyl 2-amino-3-hydroxy-6-nitrobenzoate as a key intermediate in medicinal chemistry.

The hydroxyl and amino groups present in the structure of Ethyl 2-amino-3-hydroxy-6-nitrobenzoate also contribute to its reactivity, allowing for further functionalization through various chemical reactions such as esterification, amidation, and condensation. These reactions are crucial for creating derivatives with tailored properties for specific applications, including agrochemicals and material science.

Recent advancements in synthetic methodologies have enabled more efficient production and purification of Ethyl 2-amino-3-hydroxy-6-nitrobenzoate. These improvements have not only enhanced the availability of the compound but also facilitated its use in large-scale applications. For instance, continuous flow chemistry techniques have been employed to optimize the synthesis of this compound, reducing reaction times and improving yields.

The biological activity of Ethyl 2-amino-3-hydroxy-6-nitrobenzoate has been extensively studied in various model systems. Research indicates that this compound exhibits inhibitory effects on certain enzymes associated with metabolic disorders. Additionally, its interaction with biological targets suggests potential applications in neuroprotective therapies. These findings highlight the compound's significance as a lead molecule in drug discovery efforts aimed at addressing complex diseases.

In conclusion, Ethyl 2-amino-3-hydroxy-6-nitrobenzoate (CAS No. 2167549-21-3) is a multifaceted compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents and biochemical probes. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific understanding and innovation.